Cas no 183537-54-4 (1,2,5-Oxadiazole-3-methanol, 4-amino-alpha-methyl-, 2-oxide (9CI))

• Product Name: 1,2,5-Oxadiazole-3-methanol, 4-amino-alpha-methyl-, 2-oxide (9CI)
• CAS No: 183537-54-4
• MF: C₄H₇N₃O₃
• MW: 145.116680383682
• CID: 114123
• PubChem ID: 15266628
• Update Time: 2025-04-18

1,2,5-Oxadiazole-3-methanol, 4-amino-alpha-methyl-, 2-oxide (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3-methanol, 4-amino-alpha-methyl-, 2-oxide (9CI)
• 1-(4-amino-2-oxido-1,2,5-oxadiazol-2-ium-3-yl)ethanol
• 183537-54-4
• DTXSID00570697
• 1-(4-Amino-2-oxo-1,2,5lambda~5~-oxadiazol-3-yl)ethan-1-ol
• 4-amino-3-(alpha-hydroxyethyl)furoxan

• Inchi： 1S/C4H7N3O3/c1-2(8)3-4(5)6-10-7(3)9/h2,8H,1H3,(H2,5,6)
• InChI Key： GZZWPBGIDCDRDH-UHFFFAOYSA-N
• SMILES： OC(C)C1C(N)=NO[N+]=1[O-]

Computed Properties

• Exact Mass: 145.04881
• Monoisotopic Mass: 145.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• PSA: 99.22